Cas no 2166085-24-9 (tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate)

tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate structure
2166085-24-9 structure
Product Name:tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate
CAS No:2166085-24-9
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD31915072
CID:5193912
PubChem ID:95731322
Update Time:2026-03-05

tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate
    • 1-Boc-3-[(1S)-1-hydroxyethyl]azetidine
    • 2166085-24-9
    • D97145
    • PS-20921
    • EN300-1894126
    • MFCD31915072
    • MDL: MFCD31915072
    • Inchi: 1S/C10H19NO3/c1-7(12)8-5-11(6-8)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-/m0/s1
    • InChI Key: FOEGASXWOTWMKN-ZETCQYMHSA-N
    • SMILES: C(N1CC([C@@H](O)C)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8Ų

tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate Pricemore >>

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